Cas no 21888-98-2 (Dexetimide)

• Product Name: Dexetimide
• CAS No: 21888-98-2
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 263451
• PubChem ID: 30843
• Update Time: 2025-04-19

Dexetimide Chemical and Physical Properties

Names and Identifiers

• BENZETIMIDE
• 3,4'-Bipiperidine]-2,6-dione, 3-phenyl-1'-(phenylmethyl)-, (S)-
• Dexbenzetimide
• Dextrobenzetimide
• DEXETIMIDE HCL
• (+)-DEXETIMIDE HYDROCHLORIDE
• 3-PHENYL-1'-(PHENYLMETHYL)-[3,4'-BIPIPERIDINE]-2,6-DIONE HYDROCHLORIDE
• R 16470
• [3,4'-Bipiperidine]-2,6-dione,3-phenyl-1'-(phenylmethyl)-, (3S)-
• Dexbenzetimid
• Dexetimide
• GTPL354
• DTXSID701043218
• 21888-98-2
• Dexetimide [USAN:INN:BAN]
• MS-25764
• Dexbenzelimid
• R 16,470 [as hydrochloride]
• 43477QYX3D
• DEXETIMIDE [INN]
• Dexetimida
• UNII-43477QYX3D
• AKOS040741626
• Dexetimidum [INN-Latin]
• DB08997
• DEXETIMIDE [WHO-DD]
• DEXETIMIDE [MART.]
• (3S)-3-phenyl-3-[1-(phenylmethyl)piperidin-4-yl]piperidine-2,6-dione
• Dexetimidum
• Tremblex
• (+)-(R)-3-(1-Benzyl-4-piperidyl)-3-phenyl-2,6-piperidindion
• Dexetimida [INN-Spanish]
• R-16470 [as hydrochloride]
• CHEMBL1908364
• R 16,470 FREE BASE
• Q904647
• DEXETIMIDE [USAN]
• BDBM50228206
• (+)-Benzetimide
• DEXETIMIDE [MI]
• SCHEMBL148329
• Benzetimide, (s)-
• PDSP1_000518
• CHEBI:135531
• D03711
• R-16470 FREE BASE
• (S)-(+)-Dexetimide
• (+)-2-(1-Benzyl-4-piperidyl)-2-phenylglutarimide
• [3,4'-Bipiperidine]-2,6-dione, 3-phenyl-1'-(phenylmethyl)-, (3S)-
• (3,4'-Bipiperidine)-2,6-dione, 3-phenyl-1'-(phenylmethyl)-, (S)-
• CS-0026226
• HY-105545
• Serenone
• Dexetimide (USAN/INN)
• PDSP2_000516
• (3S)-3-(1-benzylpiperidin-4-yl)-3-phenylpiperidine-2,6-dione
• G12551

• Inchi： 1S/C23H26N2O2/c26-21-11-14-23(22(27)24-21,19-9-5-2-6-10-19)20-12-15-25(16-13-20)17-18-7-3-1-4-8-18/h1-10,20H,11-17H2,(H,24,26,27)/t23-/m1/s1
• InChI Key： LQQIVYSCPWCSSD-HSZRJFAPSA-N
• SMILES： O=C1[C@@](C2C=CC=CC=2)(CCC(N1)=O)C1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 398.17600
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.4

Experimental Properties

• Color/Form: Not available
• Melting Point: 181-183°
• PSA: 49.41000
• LogP: 4.34190
• Specific Rotation: D20 +125° (chloroform)
• Solubility: Not available

Dexetimide Security Information

• Hazardous Material transportation number：UN 3249
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines